Cas no 28009-82-7 (DIBENZYL ACETONE DICARBOXYLATE)

• Product Name: DIBENZYL ACETONE DICARBOXYLATE
• CAS No: 28009-82-7
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 1011526
• PubChem ID: 18401013
• Update Time: 2025-04-20

DIBENZYL ACETONE DICARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• DIBENZYL ACETONE DICARBOXYLATE
• dibenzyl 3-oxopentanedioate
• SCHEMBL1011103
• 1,5-dibenzyl 3-oxopentanedioate
• DB-429606
• 28009-82-7

• MDL： MFCD00046781
• Inchi： 1S/C19H18O5/c20-17(11-18(21)23-13-15-7-3-1-4-8-15)12-19(22)24-14-16-9-5-2-6-10-16/h1-10H,11-14H2
• InChI Key： SWXXORGMUFCOHG-UHFFFAOYSA-N
• SMILES： O(C(CC(CC(=O)OCC1C=CC=CC=1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.11544
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67